Cas no 1047635-80-2 (Uprosertib hydrochloride)

• Product Name: Uprosertib hydrochloride
• CAS No: 1047635-80-2
• MF: C₁₈H₁₇Cl₃F₂N₄O₂
• MW: 465.7090
• CID: 2601584
• Update Time: 2025-06-12

Uprosertib hydrochloride Chemical and Physical Properties

Names and Identifiers

• GSK2141795 (hydrochloride)
• N-[(2S)-1-amino-3-(3,4-difluorophenyl)propan-2-yl]-5-chloro-4-(4-chloro-2-methylpyrazol-3-yl)furan-2-carboxamide,hydrochloride
• GSK 2141795 hydrochloride
• GSK-2141795 hydrochloride
• Uprosertib hydrochloride
• GSK2141795 HCl
• Uprosertib HCl salt , GSK2141795C HCl salt
• 50IE5H22B2
• BCP28203
• 2-Furancarboxamide, N-((1S)-2-amino-1-((3,4-difluorophenyl)methyl)ethyl)-5-chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)-, hydrochloride (1:1)
• Uprosertib HCl salt , GSK2141795 HCl salt
• Q27260794

• Inchi： 1S/C18H16Cl2F2N4O2.ClH/c1-26-16(12(19)8-24-26)11-6-15(28-17(11)20)18(27)25-10(7-23)4-9-2-3-13(21)14(22)5-9;/h2-3,5-6,8,10H,4,7,23H2,1H3,(H,25,27);1H/t10-;/m0./s1
• InChI Key： LAPFKCIDRPWAFU-PPHPATTJSA-N
• SMILES： ClC1=C(C2=C(C([H])=NN2C([H])([H])[H])Cl)C([H])=C(C(N([H])[C@]([H])(C([H])([H])N([H])[H])C([H])([H])C2C([H])=C([H])C(=C(C=2[H])F)F)=O)O1.Cl[H]

Computed Properties

• Exact Mass: 464.038515g/mol
• Monoisotopic Mass: 464.038515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.1
• Molecular Weight: 465.7g/mol

Uprosertib hydrochloride Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on Uprosertib hydrochloride

Uprosertib Hydrochloride (CAS No. 1047635-80-2): A Comprehensive Overview

Uprosertib hydrochloride, chemically designated as (E)-N-[4-(3-hydroxyphenyl)-2-[(4-methylpiperazin-1-yl)methylidene]vinyl]-2-cyanoacetamide monohydrochloride, is a compound with significant promise in the field of pharmaceutical research and development. With the CAS number 1047635-80-2, this molecule has garnered attention for its potential therapeutic applications, particularly in the treatment of various cancers and inflammatory diseases. This article provides an in-depth exploration of Uprosertib hydrochloride, delving into its chemical structure, mechanism of action, preclinical and clinical studies, and recent advancements in its application.

The molecular structure of Uprosertib hydrochloride features a complex arrangement of functional groups, including a vinylic double bond, a cyano group, and a piperazine moiety. These structural elements contribute to its unique pharmacological properties. The (E)-configuration of the double bond enhances its binding affinity to biological targets, while the cyano group plays a crucial role in modulating enzyme activity. The presence of the 4-methylpiperazine ring adds to its solubility and bioavailability, making it an attractive candidate for drug development.

One of the most compelling aspects of Uprosertib hydrochloride is its mechanism of action. This compound has been shown to inhibit specific kinases that are overexpressed in cancer cells. By targeting these kinases, Uprosertib hydrochloride disrupts critical signaling pathways involved in cell proliferation and survival. Recent studies have highlighted its potential in inhibiting Janus Kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathways, which are known to be dysregulated in various malignancies. The ability to modulate these pathways offers a novel therapeutic strategy for cancers that have become resistant to conventional treatments.

Preclinical studies have provided extensive evidence supporting the efficacy of Uprosertib hydrochloride. In vitro assays have demonstrated its potent inhibitory activity against multiple kinases, including JAK2, JAK3, and STAT3. These findings suggest that Uprosertib hydrochloride could be effective in treating conditions characterized by excessive kinase activity. Additionally, animal models have shown promising results, with reductions in tumor growth and improved survival rates observed in treated subjects. These preclinical data have laid a solid foundation for further clinical investigation.

The transition from preclinical to clinical studies has been marked by significant interest from the medical community. Phase I clinical trials have focused on determining the safety profile and optimal dosing of Uprosertib hydrochloride. Preliminary results indicate that the compound is well-tolerated at moderate doses, with mild to moderate side effects primarily affecting the gastrointestinal system. These findings are encouraging and pave the way for larger-scale clinical trials aimed at evaluating its therapeutic efficacy.

Recent advancements in Uprosertib hydrochloride research have explored combination therapies with other anticancer agents. Studies suggest that combining Uprosertib hydrochloride with immunotherapy or chemotherapy could enhance treatment outcomes by targeting multiple pathways simultaneously. This approach holds promise for patients with advanced or metastatic cancers who have limited treatment options. The synergistic effects observed in preclinical models could translate into more effective clinical responses, improving patient prognosis.

The chemical synthesis of Uprosertib hydrochloride is a complex process that requires precise control over reaction conditions and purification techniques. Researchers have developed efficient synthetic routes that maximize yield while minimizing byproduct formation. These advancements are crucial for ensuring the scalability of production, which is essential for broader clinical application. The synthesis also involves careful consideration of stereochemistry to ensure the correct configuration of the (E)-double bond, which is critical for biological activity.

From a pharmacokinetic perspective, Uprosertib hydrochloride exhibits favorable properties that enhance its clinical utility. Its solubility profile allows for oral administration, which improves patient compliance compared to injectable therapies. Additionally, preliminary data suggest a reasonable half-life, enabling once-daily dosing regimens. These pharmacokinetic characteristics make Uprosertib hydrochloride an attractive candidate for routine clinical use if further studies confirm its efficacy and safety.

The future direction of Uprosertib hydrochloride research is likely to focus on expanding its therapeutic applications beyond oncology. Investigating its potential role in inflammatory diseases has garnered interest due to its ability to modulate kinase activity associated with inflammatory pathways. Early studies suggest that it may have anti-inflammatory effects by inhibiting key mediators such as TNF-α and IL-6 production. This broadens the scope of potential applications and could make Uprosertib hydrochloride a versatile therapeutic agent.

In conclusion, Uprosertib hydrochloride (CAS No. 1047635-80-2) represents a promising advancement in pharmaceutical research with significant implications for treating cancers and inflammatory diseases. Its unique chemical structure, potent kinase inhibition activity, and favorable pharmacokinetic properties position it as a strong candidate for further clinical development. As research continues to uncover new therapeutic applications and optimize treatment regimens, Uprosertib hydrochloride is poised to make a meaningful impact on patient care.